2-(6-Ethoxyquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-(6-ethoxyquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone
• InChI: InChI=1S/C19H18N2O2/c1-3-23-15-7-8-17-16(12-15)14(9-10-20-17)11-19(22)18-6-4-5-13(2)21-18/h4-10,12H,3,11H2,1-2H3
• InChI Key: FVOGQAFOVBQHLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=CN=C2C=C1)CC(=O)C3=CC=CC(=N3)C

Description

2-(6-Ethoxyquinolin-4-yl)-1-(6-methylpyridin-2-yl)ethanone is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 6-ethoxy-4-methyl-quinoline (360 mg, 2.0 mmol) in THF at −78° C. add 1.5M lithium diisopropylamide (4.6 ml, 7.0 mmol) dropwise and stir for 1 hour. 6-Methyl-pyridine-2-carboxylic acid methoxy-methyl-amide (430 mg, 2.4 mmol) is then added, and the mixture stirred for 30 minutes at −78° C. before quenching with 1N HCl (5 ml). Neutralize with saturated aqueous NaHCO3 and extract with EtOAc (3×50 ml). The organic phase is then dried with MgSO4 and concentrated in vacuo. The crude product was chromatographed on silica gel (elute with 50/50 Hexane/EtOAc) to give 120 mg (20%) of the title compound. MS ES+ m/e 307.1 (M+1).